Cas no 100705-02-0 (3-(Azepan-1-yl)propanethioamide)
100705-02-0 structure
Product Name:3-(Azepan-1-yl)propanethioamide
CAS No:100705-02-0
MF:C9H18N2S
MW:186.317620754242
MDL:MFCD09937586
CID:4774901
PubChem ID:24698723
Update Time:2026-02-26
3-(Azepan-1-yl)propanethioamide Chemical and Physical Properties
Names and Identifiers
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- 3-(azepan-1-yl)propanethioamide
- 3-(Azepan-1-yl)propanethioamide
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- MDL： MFCD09937586
- Inchi： 1S/C9H18N2S/c10-9(12)5-8-11-6-3-1-2-4-7-11/h1-8H2,(H2,10,12)
- InChI Key： HFDGJOYJXFGSRS-UHFFFAOYSA-N
- SMILES： S=C(CCN1CCCCCC1)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 140
- XLogP3: 0.9
- Topological Polar Surface Area: 61.4
3-(Azepan-1-yl)propanethioamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A217946-100mg |
3-(azepan-1-yl)propanethioamide |
100705-02-0 | 100mg |
$ 95.00 | 2022-06-08 | ||
| TRC | A217946-500mg |
3-(azepan-1-yl)propanethioamide |
100705-02-0 | 500mg |
$ 320.00 | 2022-06-08 | ||
| TRC | A217946-1g |
3-(azepan-1-yl)propanethioamide |
100705-02-0 | 1g |
$ 475.00 | 2022-06-08 | ||
| Enamine | EN300-238680-0.05g |
3-(azepan-1-yl)propanethioamide |
100705-02-0 | 95.0% | 0.05g |
$348.0 | 2025-03-21 | |
| Enamine | EN300-238680-0.1g |
3-(azepan-1-yl)propanethioamide |
100705-02-0 | 95.0% | 0.1g |
$364.0 | 2025-03-21 | |
| Enamine | EN300-238680-0.25g |
3-(azepan-1-yl)propanethioamide |
100705-02-0 | 95.0% | 0.25g |
$381.0 | 2025-03-21 | |
| Enamine | EN300-238680-0.5g |
3-(azepan-1-yl)propanethioamide |
100705-02-0 | 95.0% | 0.5g |
$397.0 | 2025-03-21 | |
| Enamine | EN300-238680-1.0g |
3-(azepan-1-yl)propanethioamide |
100705-02-0 | 95.0% | 1.0g |
$414.0 | 2025-03-21 | |
| Enamine | EN300-238680-2.5g |
3-(azepan-1-yl)propanethioamide |
100705-02-0 | 95.0% | 2.5g |
$810.0 | 2025-03-21 | |
| Enamine | EN300-238680-5.0g |
3-(azepan-1-yl)propanethioamide |
100705-02-0 | 95.0% | 5.0g |
$1199.0 | 2025-03-21 |
3-(Azepan-1-yl)propanethioamide Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
100705-02-0 (3-(Azepan-1-yl)propanethioamide) Related Products
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- 34949-18-3(Azacyclotridecane-2-thione,1-methyl-)
- 62353-45-1(2H-Azepine-2-thione, 1-butylhexahydro-)
- 68506-61-6(Propanethioamide, N,N-dibutyl-)
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- 34949-17-2(Azacyclododecane-2-thione,1-methyl-)
- 62353-47-3(2H-Azepine-2-thione, hexahydro-1-octyl-)
- 112363-19-6(Octanethioamide,N,N-diethyl-)
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